Cas no 1383481-25-1 (Methyl 3-(6-aminopyridazin-4-yl)benzoate)

• Product Name: Methyl 3-(6-aminopyridazin-4-yl)benzoate
• CAS No: 1383481-25-1
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 1095116
• PubChem ID: 67980189
• Update Time: 2025-04-20

Methyl 3-(6-aminopyridazin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(6-aminopyridazin-4-yl)benzoate
• 1383481-25-1
• DB-142979
• LOROLRDMVFLERP-UHFFFAOYSA-N
• Methyl3-(6-aminopyridazin-4-yl)benzoate
• SCHEMBL9949738

• Inchi： 1S/C12H11N3O2/c1-17-12(16)9-4-2-3-8(5-9)10-6-11(13)15-14-7-10/h2-7H,1H3,(H2,13,15)
• InChI Key： LOROLRDMVFLERP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1=CN=NC(=C1)N)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų